Cas no 1185310-93-3 (2-Hydroxy-6-(iso-propyl-d7)-pyridine)

• Product Name: 2-Hydroxy-6-(iso-propyl-d7)-pyridine
• CAS No: 1185310-93-3
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 5144059
• Update Time: 2025-05-25

2-Hydroxy-6-(iso-propyl-d7)-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-6-(iso-propyl-d7)-pyridine

• Inchi： 1S/C8H11NO/c1-6(2)7-4-3-5-8(10)9-7/h3-6H,1-2H3,(H,9,10)
• InChI Key： XNDNTUOEUNAQAX-UHFFFAOYSA-N
• SMILES： C([H])(C1=CC=CC(=O)N1)(C([H])([H])[H])C([H])([H])[H]

Additional information on 2-Hydroxy-6-(iso-propyl-d7)-pyridine

2-Hydroxy-6-(iso-propyl-d7)-pyridine: A Comprehensive Overview

The compound CAS No. 1185310-93-3, commonly referred to as 2-Hydroxy-6-(iso-propyl-d7)-pyridine, is a unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with specific modifications that enhance its chemical and physical properties. The presence of the hydroxyl group at position 2 and the deuterated iso-propyl group at position 6 introduces distinctive characteristics that make this compound valuable for various applications.

Recent studies have highlighted the importance of deuterated pyridine derivatives in drug discovery and development. The deuterium atoms in the iso-propyl-d7 group provide a stable isotopic environment, which can be advantageous in nuclear magnetic resonance (NMR) spectroscopy for structure elucidation and kinetic studies. This property has made 2-Hydroxy-6-(iso-propyl-d7)-pyridine a valuable tool in understanding the dynamic behavior of molecules in complex biological systems.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and deuterium exchange reactions. The use of deuterated solvents and reagents ensures high isotopic purity, which is critical for applications requiring precise chemical analysis. Researchers have optimized these synthetic routes to improve yield and reduce costs, making this compound more accessible for large-scale production.

The physical properties of CAS No. 1185310-93-3 are well-documented, with a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol makes it suitable for various laboratory applications. The compound's UV-Vis spectrum exhibits strong absorption bands in the visible region, which can be exploited for photonic applications.

One of the most promising areas of application for this compound is in the field of medicinal chemistry. The hydroxyl group at position 2 provides a site for further functionalization, enabling the creation of bioactive molecules with potential therapeutic effects. For instance, derivatives of this compound have shown promise as inhibitors of certain enzymes involved in neurodegenerative diseases. Additionally, its deuterated iso-propyl group enhances its stability in biological systems, reducing metabolic degradation and improving bioavailability.

In materials science, 2-Hydroxy-6-(iso-propyl-d7)-pyridine has been explored as a precursor for the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it a versatile building block for constructing porous materials with applications in gas storage and catalysis.

The environmental impact of this compound has also been studied extensively. Research indicates that it is biodegradable under aerobic conditions, with complete degradation occurring within 48 hours. This makes it an eco-friendly alternative to traditional pyridine derivatives that may persist in the environment for longer periods.

In conclusion, CAS No. 1185310-93-3, or 2-Hydroxy-6-(iso-propyl-d7)-pyridine, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as an important molecule in modern chemical research. As ongoing studies continue to uncover new properties and uses, this compound is expected to play an increasingly significant role in both academic and industrial settings.